Cas no 2138256-84-3 (Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)-)

• Product Name: Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)-
• CAS No: 2138256-84-3
• MF: C₉H₇ClF₂
• MW: 188.601688623428
• CID: 5280856
• Update Time: 2025-06-20

Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)-

• Inchi： 1S/C9H7ClF2/c1-2-3-6-4-5-7(10)9(12)8(6)11/h2,4-5H,1,3H2
• InChI Key： BRQDPGYJMOMTRQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(CC=C)C(F)=C1F

Additional information on Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)-

Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- (CAS No. 2138256-84-3): A Comprehensive Overview

Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- (CAS No. 2138256-84-3) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinct chemical structure, which includes a benzene ring substituted with a chlorine atom, two fluorine atoms, and a propenyl group. The combination of these functional groups imparts a range of interesting properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- is C₉H₆ClF₂, and its molecular weight is approximately 197.59 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including halogenation and alkylation steps. The precise control over these reactions ensures the formation of the desired product with high purity and yield.

In recent years, Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- has been the subject of extensive research due to its potential applications in the development of new pharmaceuticals and advanced materials. One notable area of interest is its use as an intermediate in the synthesis of fluorinated compounds, which are known for their enhanced stability and biological activity. Fluorinated compounds have found applications in various therapeutic areas, including antiviral agents, anticancer drugs, and central nervous system (CNS) disorders.

The physical properties of Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 150°C at standard atmospheric pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. These properties make it suitable for use in various chemical processes and reactions.

In terms of chemical reactivity, Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- demonstrates high reactivity towards nucleophilic substitution reactions due to the presence of the chlorine atom. This reactivity can be harnessed to introduce additional functional groups or to modify existing ones, thereby expanding its utility in synthetic chemistry. Additionally, the propenyl group can undergo polymerization reactions to form polymers with unique properties.

The safety profile of Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- is an important consideration for its handling and use in laboratory settings. While it is not classified as a hazardous material under current regulations, standard safety precautions should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In the context of environmental impact, the production and use of Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- should be conducted with environmental sustainability in mind. Efforts should be made to minimize waste generation and to implement green chemistry principles wherever possible. This includes optimizing reaction conditions to reduce byproducts and using environmentally friendly solvents.

The commercial availability of Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-yl)- has increased in recent years due to growing demand from various industries. Major chemical suppliers offer this compound in different grades and quantities to meet the needs of researchers and industrial users. The price of the compound can vary depending on factors such as purity level and quantity purchased.

In conclusion, Benzene, 1-chloro-2,3-difluoro-4-(2-propen-1-y l)- (CAS No. 2138256-84-3) is a multifaceted compound with a wide range of potential applications in chemistry and related fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.